Cas no 1782360-94-4 (O-(3-fluoro-3-methylbutyl)hydroxylamine)

• Product Name: O-(3-fluoro-3-methylbutyl)hydroxylamine
• CAS No: 1782360-94-4
• MF: C₅H₁₂FNO
• MW: 121.15328502655
• CID: 6513225
• PubChem ID: 84762134
• Update Time: 2025-07-23

O-(3-fluoro-3-methylbutyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(3-fluoro-3-methylbutyl)hydroxylamine
• 1782360-94-4
• EN300-1842898

• Inchi： 1S/C5H12FNO/c1-5(2,6)3-4-8-7/h3-4,7H2,1-2H3
• InChI Key： LPLGBCGHWJJGEK-UHFFFAOYSA-N
• SMILES： FC(C)(C)CCON

Computed Properties

• Exact Mass: 121.090292168g/mol
• Monoisotopic Mass: 121.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 65.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(3-fluoro-3-methylbutyl)hydroxylamine

Comprehensive Overview of O-(3-fluoro-3-methylbutyl)hydroxylamine (CAS No. 1782360-94-4): Properties, Applications, and Industry Relevance

O-(3-fluoro-3-methylbutyl)hydroxylamine (CAS No. 1782360-94-4) is a specialized fluorinated hydroxylamine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a fluoroalkyl moiety, offers distinct reactivity patterns compared to non-fluorinated analogs, making it valuable for selective N-O bond formation and bioisostere applications. Its molecular formula and exact mass are frequently queried in chemical databases, reflecting growing interest from synthetic chemists.

Recent studies highlight the compound's role in prodrug design, particularly for targeted drug delivery systems. The 3-fluoro-3-methylbutyl chain enhances metabolic stability while maintaining favorable lipophilicity profiles—a hot topic in medicinal chemistry optimization discussions. Researchers investigating CYP450 enzyme interactions or blood-brain barrier penetration often explore similar fluorinated building blocks, placing 1782360-94-4 within important structure-activity relationship (SAR) studies.

The synthesis of O-(3-fluoro-3-methylbutyl)hydroxylamine typically involves nucleophilic substitution of corresponding haloalkanes with protected hydroxylamine derivatives, followed by deprotection—a process frequently optimized in process chemistry forums. Analytical characterization via LC-MS and NMR spectroscopy confirms its purity, with the 19F NMR signal at ~-215 ppm serving as a distinctive marker. These technical details are commonly searched by quality control specialists.

In material science, this compound finds niche applications as a surface modification agent for fluoropolymers. The simultaneous presence of hydroxylamine and fluorine functionalities enables dual reactivity—forming stable nitroxide radicals for polymer stabilization while imparting hydrophobic surface properties. Such dual functionality aligns with current trends in multifunctional additives development, a trending topic in advanced materials research.

From a green chemistry perspective, researchers are investigating catalytic fluorination methods to produce 1782360-94-4 more sustainably. This responds to industry demands for eco-friendly fluorochemical synthesis—a subject with rising search volume in chemical engineering circles. The compound's environmental fate and biodegradation pathways are also being studied, addressing regulatory concerns about persistent organic pollutants.

Commercial availability of O-(3-fluoro-3-methylbutyl)hydroxylamine remains limited to custom synthesis suppliers, with pricing queries frequently appearing in chemical sourcing platforms. Its storage typically requires inert atmosphere conditions due to the hydroxylamine group's sensitivity—a practical consideration often discussed in laboratory handling forums. These operational aspects contribute to its niche chemical status despite growing scientific interest.

Future research directions may explore its potential in bioconjugation chemistry, particularly for antibody-drug conjugates (ADCs) where fluorinated linkers can improve serum stability. Such applications would position CAS 1782360-94-4 within the expanding targeted cancer therapy market—a high-traffic topic in biopharmaceutical search queries. Computational studies predicting its ADMET properties are also anticipated, leveraging current AI-driven drug discovery trends.